![molecular formula C20H23ClN4O4 B2895392 1-(2-((5-chloro-2-methoxyphenyl)amino)-2-oxoethyl)-N-cyclopentyl-2-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide CAS No. 1251682-55-9](/img/structure/B2895392.png)
1-(2-((5-chloro-2-methoxyphenyl)amino)-2-oxoethyl)-N-cyclopentyl-2-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide
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Description
1-(2-((5-chloro-2-methoxyphenyl)amino)-2-oxoethyl)-N-cyclopentyl-2-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C20H23ClN4O4 and its molecular weight is 418.88. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Medicinal Chemistry
Research in medicinal chemistry has led to the synthesis of novel compounds with potential for therapeutic applications. For example, novel heterocyclic compounds derived from visnagenone and khellinone have been synthesized and exhibited anti-inflammatory and analgesic activities, highlighting the exploration of new therapeutic agents (A. Abu‐Hashem et al., 2020). Similarly, the synthesis and characterization of new 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives have been conducted, indicating their potential cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, showcasing the ongoing research into anticancer compounds (Ashraf S. Hassan et al., 2014).
Structural Chemistry and Crystallography
The structural analysis of compounds provides insight into their reactivity and interactions. For instance, the isostructural nature of certain pyrimidine derivatives has been investigated, offering valuable information on molecular interactions and hydrogen bonding patterns, which are crucial for understanding compound stability and reactivity (Jorge Trilleras et al., 2009).
Antimicrobial and Antiviral Research
The search for new antimicrobial and antiviral agents is a critical area of scientific inquiry. Research into novel thienopyrimidine derivatives has been conducted to evaluate their antimicrobial activities, contributing to the development of new treatments for infections (S. Kolisnyk et al., 2015). Additionally, studies on diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines have explored their antiviral activity, highlighting the potential for new antiretroviral therapies (D. Hocková et al., 2003).
properties
IUPAC Name |
1-[2-(5-chloro-2-methoxyanilino)-2-oxoethyl]-N-cyclopentyl-2-methyl-6-oxopyrimidine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23ClN4O4/c1-12-22-10-15(19(27)23-14-5-3-4-6-14)20(28)25(12)11-18(26)24-16-9-13(21)7-8-17(16)29-2/h7-10,14H,3-6,11H2,1-2H3,(H,23,27)(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PABFYFLCWMQDJG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C(C(=O)N1CC(=O)NC2=C(C=CC(=C2)Cl)OC)C(=O)NC3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23ClN4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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